Cas no 1891286-05-7 (4-(5-amino-1,2-oxazol-3-yl)-2-fluorophenol)

• Product Name: 4-(5-amino-1,2-oxazol-3-yl)-2-fluorophenol
• CAS No: 1891286-05-7
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 6350237
• PubChem ID: 137015309
• Update Time: 2025-05-26

4-(5-amino-1,2-oxazol-3-yl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(5-amino-1,2-oxazol-3-yl)-2-fluorophenol
• 1891286-05-7
• EN300-1792226

• Inchi： 1S/C9H7FN2O2/c10-6-3-5(1-2-8(6)13)7-4-9(11)14-12-7/h1-4,13H,11H2
• InChI Key： AHHTUASNDUAYTM-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=C(N)ON=1)O

Computed Properties

• Exact Mass: 194.04915563g/mol
• Monoisotopic Mass: 194.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.3Ų

Additional information on 4-(5-amino-1,2-oxazol-3-yl)-2-fluorophenol

Introduction to 4-(5-amino-1,2-oxazol-3-yl)-2-fluorophenol (CAS No. 1891286-05-7)

4-(5-amino-1,2-oxazol-3-yl)-2-fluorophenol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework that integrates both fluorine and oxazole moieties. These structural features contribute to its remarkable pharmacological properties, making it a subject of intense interest in the development of novel therapeutic agents. The compound’s molecular formula and chemical characteristics position it as a promising candidate for further exploration in medicinal chemistry.

The presence of the 5-amino-1,2-oxazol-3-yl substituent is particularly noteworthy, as oxazole derivatives are well-documented for their biological activity across various therapeutic domains. This heterocyclic ring system is known to exhibit interactions with biological targets, which can be modulated through structural modifications. In contrast, the fluorophenol moiety introduces additional electronic and steric influences, enhancing the compound’s potential for selective binding and improved pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such compounds with high precision. Studies utilizing molecular docking simulations have highlighted the potential of 4-(5-amino-1,2-oxazol-3-yl)-2-fluorophenol as a scaffold for developing inhibitors targeting key enzymes involved in metabolic pathways. The fluorine atom, in particular, has been shown to enhance binding stability through halogen bonding interactions, a phenomenon that has garnered significant attention in drug design.

In the context of modern drug discovery, the integration of fluorinated aromatic rings into bioactive molecules has become increasingly prevalent. The fluorophenol group in this compound not only contributes to its overall solubility but also influences its metabolic stability. This balance between solubility and stability is critical for ensuring that therapeutic agents reach their intended targets effectively while minimizing degradation during biological processes.

The 5-amino-1,2-oxazol-3-yl moiety further enhances the compound’s versatility by providing a site for functionalization. This allows chemists to explore diverse derivatives through modifications such as acylation, alkylation, or cyclization. Such modifications can fine-tune the pharmacological properties of the compound, enabling it to interact more effectively with specific biological pathways. For instance, studies have suggested that derivatives of this class may exhibit inhibitory activity against enzymes implicated in inflammatory responses.

One of the most compelling aspects of 4-(5-amino-1,2-oxazol-3-yl)-2-fluorophenol is its potential application in addressing unmet medical needs. The oxazole ring is known to be a privileged scaffold in medicinal chemistry due to its ability to form hydrogen bonds and its structural flexibility. When combined with the electron-withdrawing effect of the fluorine atom, this compound emerges as a multifaceted entity with broad therapeutic implications.

Emerging research indicates that this compound may hold promise in combating resistant microbial infections. The unique combination of functional groups allows it to disrupt essential bacterial processes without triggering widespread resistance mechanisms. This is particularly relevant in an era where antibiotic resistance poses a significant global health challenge. By targeting novel bacterial pathways, compounds like 4-(5-amino-1,2-oxazol-3-yl)-2-fluorophenol could offer a much-needed alternative to conventional antibiotics.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that subsequent pharmacological testing is conducted on high-quality material. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the complex framework of this molecule efficiently.

As research progresses, the role of computational tools in drug discovery continues to expand. Virtual screening techniques have been used to identify potential lead compounds based on their predicted interactions with biological targets. In this regard, 4-(5-amino-1,2-oxazol-3-yl)-2-fluorophenol has emerged as a standout candidate due to its favorable physicochemical properties and predicted binding affinities.

The development of novel therapeutic agents often involves rigorous testing across multiple stages—ranging from preclinical studies to clinical trials—and 4-(5-amino-1,2-oxazol-3-yli)-2-fluorophenol represents an early yet promising entry into this process. Its unique structural features make it an attractive candidate for further investigation into various disease states where modulation of biological pathways could lead to therapeutic benefits.

In conclusion,4-(5-amino 1 2 oxazol 3 yl) 2 fluorophenolsimply stands as a testament to the ingenuity inherent in modern pharmaceutical chemistry Its combination offluoroaromatics and oxazole moieties offers a rich ground for exploration offering hope for new treatments across multiple therapeutic areas Its journey from laboratory curiosityto potential drug candidate underscores themportance offundamental researchin shaping future healthcare solutions